2-chloro-N-(2-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)benzamide

• IUPAC Name: 2-chloro-N-[2-[3-(4-ethoxyphenyl)-6-oxopyridazin-1-yl]ethyl]benzamide
• InChI: InChI=1S/C21H20ClN3O3/c1-2-28-16-9-7-15(8-10-16)19-11-12-20(26)25(24-19)14-13-23-21(27)17-5-3-4-6-18(17)22/h3-12H,2,13-14H2,1H3,(H,23,27)
• InChI Key: SHYYZKWDIQZUJX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCNC(=O)C3=CC=CC=C3Cl
• Molecular Formula: C21H20ClN3O3
• Molecular Weight: 397.9 g/mol

Description

2-chloro-N-(2-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)benzamide is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound belongs to the class of pyridazinone derivatives and has been synthesized using various methods.

Scientific Research Applications

Synthesis and Medicinal Chemistry Applications

• Neuroleptic Activity : Benzamides synthesized as potential neuroleptics were evaluated for their inhibitory effects on stereotyped behavior in rats, with findings suggesting a correlation between structure and activity. This suggests the importance of structural modifications in enhancing the activity of benzamide derivatives for potential treatment of psychosis (S. Iwanami et al., 1981).
• Anti-inflammatory Activity : Indolyl azetidinones, derived from benzamides, exhibited significant anti-inflammatory activity, underscoring the therapeutic potential of benzamide derivatives in managing inflammation (R. Kalsi et al., 1990).

Chemical Synthesis and Characterization

• Heterocyclic Compound Synthesis : Studies on the synthesis, structure analysis, and characterization of pyridazine analogs highlight the pharmaceutical significance of heterocyclic compounds, indicating the diverse applications of benzamide derivatives in medicinal chemistry (Hamdi Hamid Sallam et al., 2021).

Antioxidant and Antimicrobial Applications

• Antioxidant Activity : Research on quinazolines as potential antimicrobial agents indicates the synthesis of compounds with promising antioxidant activity, suggesting that similar structures might possess beneficial antioxidant properties (N. Desai et al., 2007).
• Bactericidal Activity Against MRSA : Studies on substituted benzamides against methicillin-resistant Staphylococcus aureus (MRSA) demonstrate potent bactericidal effects, indicating the potential of benzamide derivatives in addressing antibiotic resistance (Iveta Zadrazilova et al., 2015).